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Compound of Interest

Compound Name: Tupichinol C

Cat. No.: B10853569

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the current publicly available information on
Tupichinol C. It is important to note that, to date, no specific biological activity data for
Tupichinol C has been published in the peer-reviewed scientific literature. The following
sections provide a comprehensive overview based on its chemical classification and the known
activities of its source organism, Tupistra chinensis.

Introduction

Tupichinol C is a natural product isolated from the underground parts of Tupistra chinensis, a
plant used in traditional medicine.[1] Chemically, Tupichinol C is classified as a flavan, with the
systematic name (2R)-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-7-ol.[2] While direct
experimental evidence of its biological activities is currently lacking, its chemical structure as a
flavan and its origin from a medicinally active plant suggest potential pharmacological
properties.[1][3][4][5][6][7] This whitepaper aims to explore these potential activities by
examining the known biological effects of flavans and the characterized bioactivities of extracts
and other compounds isolated from Tupistra chinensis.

Chemical Structure

The chemical structure of Tupichinol C is presented below.
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Caption: Chemical Information for Tupichinol C.

Inferred Biological Activities from Chemical Class
(Flavans)

Flavans are a class of flavonoids known to exhibit a wide range of biological activities.[3][4][5]
Based on the activities reported for other flavans, Tupichinol C could potentially possess the
following properties:

o Antioxidant Activity: Flavonoids, including flavans, are well-known for their antioxidant
properties, which are attributed to their ability to scavenge free radicals and chelate metal
ions.[4][5] This activity is often linked to the number and arrangement of hydroxyl groups on
their aromatic rings.

» Anti-inflammatory Activity: Many flavans have demonstrated anti-inflammatory effects by
modulating various signaling pathways involved in inflammation.[3]

» Anticancer Activity: Several studies have reported the cytotoxic and chemopreventive effects
of flavans against various cancer cell lines.[3][4]

» Antimicrobial Activity: Flavans have been shown to possess activity against a range of
bacteria and fungi.[3][4]
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o Cardioprotective Effects: Some flavans are suggested to have protective effects on the
cardiovascular system.[3][5]

Biological Activities of Tupistra chinensis Extracts
and Isolated Compounds

While data on Tupichinol C is unavailable, studies on the extracts of Tupistra chinensis and
other compounds isolated from it provide context for its potential bioactivities. The rhizomes of
Tupistra chinensis have been a source of numerous secondary metabolites, with demonstrated
cytotoxic and anti-inflammatory properties being the most notable.[1][6]

Compound/Extract Biological Activity Cell Lines/Model Reported Effect

Inhibition of cell

Tupistra chinensis

Cytotoxicity, Anti-

Various cancer cell

proliferation and

rhizome extract inflammatory lines inflammatory
responses.[1][6]
, o Human gastric tumor 100% inhibition at 50
A23(27)-Pentrogenin Cytotoxicity
(NUGC) cells UM.[8]
Compound 10 o Human gastric tumor 96% inhibition at 50
- Cytotoxicity
(unspecified) (NUGC) cells UM.[8]
) o Human gastric tumor 80% inhibition at 50
Ranmogenin A Cytotoxicity
(NUGC) cells UM, [8]
Human
, o nasopharyngeal 100% inhibition at 50
A?>(27)-Pentrogenin Cytotoxicity

carcinoma (HONE-1)

cells

HM.[8]

Potential Signaling Pathways

Given the lack of specific data for Tupichinol C, we can hypothesize its involvement in

signaling pathways commonly modulated by flavans with antioxidant and anti-inflammatory

activities.
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Hypothetical Antioxidant Signaling Pathway

Flavans can exert antioxidant effects by directly scavenging reactive oxygen species (ROS)
and by upregulating endogenous antioxidant enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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